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Introduction

The term "Acid Red BL" is a non-specific designation used within the industrial dye industry to
refer to a variety of red azo dyes. Extensive research into scientific literature and chemical
databases reveals that "Acid Red BL" is not a unique chemical entity but rather a commercial
name that can be attributed to several different chemical compounds, most notably C.I. Acid
Red 37 and C.I. Acid Red 151. This guide will provide a technical overview of the properties
and applications of these commercially significant dyes, with a focus on their industrial, rather
than biomedical, uses, as there is no significant body of research on their application in drug
development or life sciences.

Core Compounds Commercially Known as "Acid
Red BL"

The primary chemical identities behind the "Acid Red BL" designation are detailed below. It is
crucial for researchers and scientists to reference the specific CAS number to ensure the
procurement of the correct compound for their applications.
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] Molecular
Commercial Molecular .
C.l. Name CAS Number Weight ( g/mol

Name Formula |
CisH14N4aNa20sS

Acid Red BL Acid Red 37 6360-07-2 524.44
2

Weak Acid Red ]

BL Acid Red 151 6406-56-0 C22H15N4NaOa4S 454,43

Light Brilliant ] C23H17N3Na209S

Red B Acid Red 106 6844-73-1 621.57

e 3

Physicochemical Properties and Applications

Acid Red dyes are characterized by their anionic nature, which allows them to bind to cationic
substrates such as proteinaceous fibers and polyamides. Their primary applications are in the
dyeing of textiles, leather, and paper.

C.l. Acid Red 37

Also known as Acid Fast Red B, this dye presents as a purple powder. It is readily soluble in
water, with a solubility of 200 g/L at 100°C, and is slightly soluble in ethanol.[1] Its primary
application is in the dyeing of wool, silk, and polyamide fibers, as well as their blends.[1] It can
also be used for direct printing on wool and silk fabrics and for coloring leather.[1]

Chemical Interactions:

 In concentrated sulfuric acid, it appears dark blue-red, which dilutes to a dark red to red-light
purple.[1]

« In nitric acid, it turns an olive green, which quickly transitions to brown.[1]
¢ In the presence of strong hydrochloric acid, a red-light purple precipitate is formed.[1]

o Acherry red aqueous solution turns into a purple caramel precipitate with the addition of
strong hydrochloric acid.[1]
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o With sodium hydroxide solution, it produces a thick red wine color.[1]

C.l. Acid Red 151

Termed Weak Acid Red F-2R, this dye is a dark red powder.[2] It is soluble in water, presenting
as a cloudy brown-light orange solution, and is also soluble in ethanol.[2] Its main uses are in
the dyeing of polyamide, silk, wool, and their blended fabrics.[2] It is also utilized for coloring
polyamide plastics and in leather dyeing.[2][3]

Chemical Interactions:

« |n strong sulfuric acid, it appears as a blue-light green, which dilutes to a weak light brown-
orange.[2]

« |ts aqueous solution becomes orange-brown with the addition of strong hydrochloric acid.[2]

e With a thick sodium hydroxide solution, it turns dark purple.[2]

C.l. Acid Red 106

Known as Light Brilliant Red B, this dye is soluble in water, producing a blue-light red solution,
and is also soluble in ethanol.[4] Its applications include dyeing and printing on wool, silk, and
polyamide fabrics.[4] It is also used for the electrochemical coloring of aluminum, paper, and
leather, and in the manufacturing of color pigment sediment.[4]

Chemical Interactions:

e In strong sulfuric acid, it is deep red, which becomes a muddy red-light purple upon dilution.

[4]
« In a nitric acid solution, it appears orange.[4]

Manufacturing Process Overview

The synthesis of these azo dyes involves a diazo coupling reaction. The general workflow for
this process is outlined below.
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General Manufacturing Workflow for Acid Red Dyes
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Sodium Nitrite &
Hydrochloric Acid

Coupling
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Caption: General workflow for the synthesis of Acid Red azo dyes.
Manufacturing Methods:

o Acid Red 37: This dye is produced by the diazotization of 4-Acetamido-2-
aminobenzenesulfonic acid, followed by coupling with 6-Amino-4-hydroxynaphthalene-2-
sulfonic acid under acidic conditions.[1]

e Acid Red 151: The synthesis involves the diazotization of 4-((4-
Aminophenyl)diazenyl)benzenesulfonic acid and its subsequent coupling with Naphthalen-2-
ol.[2]

Conclusion

While the name "Acid Red BL" is used in commercial contexts, it does not refer to a single,
specific chemical compound. The dyes that fall under this designation, primarily Acid Red 37
and Acid Red 151, are industrially significant for coloring textiles, leather, and other materials.
The scientific research community should be aware of this ambiguity and rely on specific CAS
numbers for compound identification. At present, there is no evidence to suggest that "Acid
Red BL" has established applications in biomedical research or drug development. The
information provided in this guide is intended to clarify the nature of these dyes and their
primary industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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